Cas no 1860802-12-5 (Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1860802-12-5
• MF: C₁₆H₁₃BrN₂O₃
• MW: 361.190023183823
• CID: 4629719
• Update Time: 2025-06-14

Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C16H13BrN2O3/c1-21-16(20)12-9-18-19-13(12)7-8-14(15(19)17)22-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： KGIABHLNNRQENO-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)C=NN1C(Br)=C(OCC1=CC=CC=C1)C=C2

Additional information on Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1860802-12-5)

Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1860802-12-5) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique pyrazolo[1,5-a]pyridine scaffold and functional groups, including the benzyloxy and bromo substituents, make it a versatile intermediate for drug discovery. Researchers frequently search for "pyrazolo[1,5-a]pyridine derivatives" or "brominated heterocycles in medicinal chemistry," reflecting its relevance in targeting kinase inhibitors and anti-inflammatory agents.

The compound's structural features, such as the ester group (methyl carboxylate) and aryl ether (benzyloxy), enable diverse chemical modifications. This adaptability aligns with trending topics like "fragment-based drug design" and "late-stage functionalization," which dominate modern organic chemistry discussions. Its CAS No. 1860802-12-5 is often queried in databases like SciFinder or Reaxys, underscoring its importance in patent applications and academic studies.

In the context of AI-driven drug discovery, Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate exemplifies how computational tools predict reactivity patterns for halogenated intermediates. Searches for "brilliant blue g derivative" or "cross-coupling reactions with bromopyrazoles" often intersect with this compound's applications. Its electron-deficient pyridine core also makes it a candidate for photocatalysis studies, a rapidly growing field in green chemistry.

From a synthetic perspective, the 7-bromo substituent offers a handle for palladium-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. This property resonates with queries like "how to modify bromopyrazoles for drug candidates" or "best practices for pyridine N-oxide reduction." The compound's benzyl-protected hydroxyl group further allows deprotection strategies, a common theme in "protecting group chemistry tutorials."

Quality control of CAS No. 1860802-12-5 typically involves HPLC and NMR spectroscopy, addressing concerns like "how to validate heterocyclic compound purity." Its stability under inert atmospheres makes it suitable for "high-throughput screening libraries," a hotspot in precision medicine. The methyl ester moiety also invites hydrolysis studies, linking to searches for "carboxylate to carboxylic acid conversion."

In summary, Methyl 6-(benzyloxy)-7-bromopyrazolo[1,5-a]pyridine-3-carboxylate bridges multiple disciplines—from medicinal chemistry to materials science. Its CAS No. 1860802-12-5 serves as a pivotal reference for researchers exploring "small molecule modulators" or "heterocyclic building blocks," ensuring its enduring role in scientific innovation.